1-(Pyrrolidin-1-yl)propan-2-yl 2,4-dichlorobenzoate

• Molecular Formula: C14H17Cl2NO2
• Molecular Weight: 302.2 g/mol
• IUPAC Name: 1-pyrrolidin-1-ylpropan-2-yl 2,4-dichlorobenzoate
• InChI: InChI=1S/C14H17Cl2NO2/c1-10(9-17-6-2-3-7-17)19-14(18)12-5-4-11(15)8-13(12)16/h4-5,8,10H,2-3,6-7,9H2,1H3
• InChI Key: IILDXKCGGVSCJN-UHFFFAOYSA-N
• SMILES: CC(CN1CCCC1)OC(=O)C2=C(C=C(C=C2)Cl)Cl

Description

1-(Pyrrolidin-1-yl)propan-2-yl 2,4-dichlorobenzoate, also known as 2,4-dichlorobenzylphenethylamine, is a chemical compound that has been used in scientific research for its potential as a psychoactive drug. This compound belongs to the phenethylamine class of compounds, which are known for their ability to interact with the central nervous system.

Mechanism of Action

The precise mechanism of action of 1-(Pyrrolidin-1-yl)propan-2-yl 1-(Pyrrolidin-1-yl)propan-2-yl 2,4-dichlorobenzoatebenzoate is not fully understood. However, it is believed to work by increasing the levels of certain neurotransmitters in the brain, such as dopamine and serotonin. These neurotransmitters play a key role in regulating mood, emotion, and cognition.
Biochemical and Physiological Effects
Research on 1-(Pyrrolidin-1-yl)propan-2-yl 1-(Pyrrolidin-1-yl)propan-2-yl 2,4-dichlorobenzoatebenzoate has shown that it may have a number of biochemical and physiological effects. For example, studies have shown that this compound may increase heart rate and blood pressure, as well as cause changes in body temperature and respiration. It may also affect the levels of certain hormones in the body, such as cortisol and prolactin.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(Pyrrolidin-1-yl)propan-2-yl 1-(Pyrrolidin-1-yl)propan-2-yl 2,4-dichlorobenzoatebenzoate in lab experiments is that it is relatively easy to synthesize and has a predictable chemical structure. This makes it a useful tool for studying the effects of phenethylamines on the central nervous system. However, one limitation of using this compound is that its effects on the brain are not fully understood, and further research is needed to fully characterize its pharmacological properties.

Future Directions

There are many potential future directions for research on 1-(Pyrrolidin-1-yl)propan-2-yl 1-(Pyrrolidin-1-yl)propan-2-yl 2,4-dichlorobenzoatebenzoate. One area of interest is its potential as a treatment for certain psychiatric disorders, such as depression and anxiety. Other potential future directions include studying its effects on cognitive function and memory, as well as its potential as a tool for studying the neurobiology of addiction. Overall, further research is needed to fully understand the potential uses and limitations of this compound in scientific research.

Synthesis Methods

The synthesis of 1-(Pyrrolidin-1-yl)propan-2-yl 1-(Pyrrolidin-1-yl)propan-2-yl 2,4-dichlorobenzoatebenzoate involves the reaction of 1-(Pyrrolidin-1-yl)propan-2-yl 2,4-dichlorobenzoatebenzyl chloride with phenethylamine in the presence of a base such as sodium hydroxide. The resulting product is then treated with pyrrolidine to yield the final compound.

Scientific Research Applications

Research on 1-(Pyrrolidin-1-yl)propan-2-yl 1-(Pyrrolidin-1-yl)propan-2-yl 2,4-dichlorobenzoatebenzoate has focused on its potential as a psychoactive drug. Studies have shown that this compound may have stimulant and hallucinogenic effects, similar to other phenethylamines such as amphetamines and MDMA. However, further research is needed to fully understand the effects of this compound on the central nervous system.